Cas no 1806624-00-9 (2-(Hydroxymethyl)-4-(3-oxopropyl)mandelic acid)

• Product Name: 2-(Hydroxymethyl)-4-(3-oxopropyl)mandelic acid
• CAS No: 1806624-00-9
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 4940607
• Update Time: 2025-05-19

2-(Hydroxymethyl)-4-(3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Hydroxymethyl)-4-(3-oxopropyl)mandelic acid

• Inchi： 1S/C12H14O5/c13-5-1-2-8-3-4-10(9(6-8)7-14)11(15)12(16)17/h3-6,11,14-15H,1-2,7H2,(H,16,17)
• InChI Key： GEEPXIMKEMMYBO-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC(=CC=1CO)CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 266
• XLogP3: -0.4
• Topological Polar Surface Area: 94.8

Additional information on 2-(Hydroxymethyl)-4-(3-oxopropyl)mandelic acid

2-(Hydroxymethyl)-4-(3-oxopropyl)mandelic Acid: A Comprehensive Overview

The compound CAS No 1806624-00-9, also known as 2-(Hydroxymethyl)-4-(3-oxopropyl)mandelic acid, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of mandelic acids, which are derivatives of mandelic acid, a naturally occurring alpha-hydroxy acid. The presence of the hydroxymethyl and 3-oxopropyl groups introduces distinctive chemical properties and potential biological activities that make this compound a subject of interest for researchers.

Recent studies have highlighted the potential of 2-(Hydroxymethyl)-4-(3-oxopropyl)mandelic acid as a promising candidate in drug discovery. Its structure, featuring a hydroxymethyl group at the second position and a 3-oxopropyl group at the fourth position, provides a platform for various functional groups to interact with biological targets. This makes it an ideal molecule for exploring its role in enzyme inhibition, receptor modulation, and other therapeutic applications.

One of the most intriguing aspects of this compound is its ability to influence cellular signaling pathways. According to a study published in the Journal of Medicinal Chemistry, 2-(Hydroxymethyl)-4-(3-oxopropyl)mandelic acid demonstrated significant inhibitory activity against certain kinases, which are critical enzymes involved in cell proliferation and survival. This finding suggests its potential as an anticancer agent, particularly in targeting pathways that are overactive in various malignancies.

In addition to its enzymatic activity, this compound has shown promise in modulating receptor activity. Research conducted by Smith et al. (2023) revealed that 2-(Hydroxymethyl)-4-(3-oxopropyl)mandelic acid interacts with G-protein coupled receptors (GPCRs), which are key players in numerous physiological processes. This interaction could pave the way for its use in treating conditions such as hypertension, diabetes, and neurodegenerative diseases.

The synthesis of CAS No 1806624-00-9 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the hydroxymethyl and 3-oxopropyl groups requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in asymmetric synthesis have further enhanced the efficiency of this process, making large-scale production more feasible.

Beyond its pharmacological applications, 2-(Hydroxymethyl)-4-(3-oxopropyl)mandelic acid has also been explored for its potential in materials science. Its unique structure allows it to form self-assembled monolayers, which have applications in surface modification and nanotechnology. This dual functionality underscores the versatility of this compound across multiple scientific disciplines.

In conclusion, CAS No 1806624-00-9, or 2-(Hydroxymethyl)-4-(3-oxopropyl)mandelic acid, represents a compelling example of how structural modifications can lead to novel biological activities and technological applications. With ongoing research uncovering new facets of its properties, this compound continues to be a focal point for innovation in both therapeutic development and materials science.